Cas no 2228374-94-3 ({3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine)

• Product Name: {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine
• CAS No: 2228374-94-3
• MF: C₁₂H₁₂F₅N
• MW: 265.222400665283
• CID: 6128689
• PubChem ID: 165856066
• Update Time: 2025-06-07

{3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine
• 2228374-94-3
• {3,3-difluoro-1-[(2,4,5-trifluorophenyl)methyl]cyclobutyl}methanamine
• EN300-1943546

• Inchi： 1S/C12H12F5N/c13-8-2-10(15)9(14)1-7(8)3-11(6-18)4-12(16,17)5-11/h1-2H,3-6,18H2
• InChI Key： IMJFONXHZBYFDI-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(CC2C=C(C(=CC=2F)F)F)C1)F

Computed Properties

• Exact Mass: 265.08899020g/mol
• Monoisotopic Mass: 265.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine

Introduction to {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine (CAS No. 2228374-94-3)

{3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine (CAS No. 2228374-94-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated amines and has been extensively studied for its potential therapeutic applications. The unique structural features of this molecule, particularly the presence of multiple fluorine atoms and a cyclobutyl ring, contribute to its distinctive properties and biological activities.

The chemical structure of {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine is characterized by a cyclobutyl ring substituted with two fluorine atoms at the 3-position and a methyl group attached to a 2,4,5-trifluorophenyl ring. The presence of these fluorine atoms significantly influences the compound's electronic properties, lipophilicity, and metabolic stability. These characteristics make it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific ion channels and receptors in the brain. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain by inhibiting key inflammatory mediators such as cytokines and prostaglandins. These findings suggest that it could be a valuable addition to the arsenal of drugs used to manage chronic pain and inflammatory conditions.

The synthesis of {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine involves several well-established organic reactions. One common approach involves the reaction of a suitable cyclobutane derivative with a trifluoromethylating agent followed by functional group transformations to introduce the amine functionality. The synthetic route is highly efficient and scalable, making it feasible for large-scale production in industrial settings.

To ensure the safety and efficacy of {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine in clinical applications, extensive pharmacological and toxicological evaluations are being conducted. Preliminary data indicate that this compound has a favorable safety profile with minimal side effects at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, {3,3-difluoro-1-(2,4,5-trifluorophenyl)methylcyclobutyl}methanamine (CAS No. 2228374-94-3) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in treating various diseases.